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Compound of Interest

Compound Name: ZM223

Cat. No.: B1496286

For Researchers, Scientists, and Drug Development Professionals

Introduction

ZM223 is a highly specific primary antibody designed for the detection of a key regulatory
protein in the SUMOQylation pathway. These application notes provide detailed protocols and
expected results for the use of ZM223 in immunofluorescence (IF) staining, a powerful
technique for visualizing protein localization and expression within cells and tissues.[1][2] The
SUMOylation pathway is a critical post-translational modification system that regulates
numerous cellular processes, and its dysregulation is implicated in various diseases, including
cancer.[3][4][5][6] Understanding the subcellular localization of key SUMOylation pathway
components is therefore crucial for both basic research and therapeutic development.
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Product Name

ZM223

Key protein in the SUMOylation signaling

Target
pathway
Host Species Rabbit
Isotype IgG
Immunofluorescence (IF),
Applications Immunohistochemistry (IHC), Western Blot
(WB)
Store at -20°C. Avoid repeated freeze-thaw
Storage
cycles.
Supplied As Liquid

Quantitative Data Summary

The following tables provide a summary of the recommended starting dilutions and expected

performance of ZM223 in immunofluorescence applications. These values were determined

using the protocols outlined below and may require optimization for your specific experimental

conditions.

Table 1. Recommended Dilution Range for ZM223 in Immunofluorescence

Cell LinelTissue Type

Fixation Method

Recommended Starting

Dilution
HelLa Cells 4% Paraformaldehyde 1:500
A549 Cells 4% Paraformaldehyde 1:400
MCF-7 Cells Methanol (-20°C) 1:800
Human Breast Cancer Tissue
4% Paraformaldehyde 1:250

(FFPE)

Table 2: Performance Characteristics of ZM223
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Parameter Value

) ) ) ) ) Overnight at 4°C or 2 hours at room
Optimal Incubation Time (Primary Antibody)

temperature
Optimal Incubation Time (Secondary Antibody) 1 hour at room temperature
Signal-to-Noise Ratio (HeLa cells, 1:500 10

>

dilution)

High (when used with an appropriate anti-fade

Photostabilit
Y mounting medium)

Signaling Pathway

The SUMOylation pathway involves a series of enzymatic steps that conjugate Small Ubiquitin-
like Modifier (SUMO) proteins to target substrates. This process is critical for regulating protein
stability, localization, and activity. Dysregulation of this pathway has been implicated in the

progression of several cancers.[3][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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